1-(3-chloro-2-methoxyphenyl)-N-methylmethanamine

• IUPAC Name: 1-(3-chloro-2-methoxyphenyl)-N-methylmethanamine
• InChI: InChI=1S/C9H12ClNO/c1-11-6-7-4-3-5-8(10)9(7)12-2/h3-5,11H,6H2,1-2H3
• InChI Key: JYDAPLHSFZAAMN-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=C(C(=CC=C1)Cl)OC
• Molecular Formula: C9H12ClNO
• Molecular Weight: 185.65 g/mol

Description

1-(3-Chloro-2-methoxyphenyl)-N-methylmethanamine, also known as chlorphenamine, is a synthetic antihistamine that has been used in medicine for over 50 years. It is used to treat a wide range of allergic reactions, including hay fever, skin rashes, and food allergies, as well as to relieve itching and sneezing. It is also used to reduce inflammation and swelling. Chlorphenamine is a member of the group of drugs known as antihistamines, which work by blocking the action of histamine, a chemical released by the body in response to an allergen.

Scientific Research Applications

Synthesis and Analytical Characterizations

• A study by Wallach et al. (2016) described the synthesis and analytical characterization of a series of N-alkyl-arylcyclohexylamines, including compounds similar to "1-(3-chloro-2-methoxyphenyl)-N-methylmethanamine." These compounds are of interest due to their ketamine-like dissociative properties and NMDA receptor antagonism. The research aimed at aiding the identification of newly emerging substances of abuse (Wallach et al., 2016).

Characterization and Structural Analysis

• Khalid et al. (2020) focused on the synthesis and characterization of unsymmetrical bis-aryl-α, β-unsaturated ketone derivatives, employing spectroscopic techniques like NMR, FT-IR, and UV–Vis. The study provided insights into the structural parameters, NLO properties, and molecular stability of these compounds, which could be related to the chemical family of "this compound" (Khalid et al., 2020).

Neurochemical Research

• Research into compounds with similar structures to "this compound" has been conducted to understand their effects on monoaminergic systems in the brain. For instance, studies on MDMA and MDA have explored their impacts on dopaminergic and serotonergic systems, providing a framework for investigating the neurochemical properties of related substances (Stone et al., 1986).

Environmental Impact Studies

• Research by Gish et al. (2011) on the environmental impact of herbicide application, including compounds like metolachlor which shares structural similarities with "this compound," highlighted the significance of understanding the distribution and volatilization of such chemicals in agricultural settings (Gish et al., 2011).